Gelsemiol
Gelsemiol
Brand Name:
Vulcanchem
CAS No.:
110414-77-2
VCID:
VC0169378
InChI:
InChI=1S/C10H16O4/c1-5-2-8-9(6(5)3-11)7(4-12)10(13)14-8/h5-9,11-12H,2-4H2,1H3/t5-,6+,7-,8-,9-/m0/s1
SMILES:
CC1CC2C(C1CO)C(C(=O)O2)CO
Molecular Formula:
C10H16O4
Molecular Weight:
200.23 g/mol
Gelsemiol
CAS No.: 110414-77-2
Main Products
VCID: VC0169378
Molecular Formula: C10H16O4
Molecular Weight: 200.23 g/mol
| CAS No. | 110414-77-2 |
|---|---|
| Product Name | Gelsemiol |
| Molecular Formula | C10H16O4 |
| Molecular Weight | 200.23 g/mol |
| IUPAC Name | (3R,3aS,4R,5S,6aS)-3,4-bis(hydroxymethyl)-5-methyl-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-one |
| Standard InChI | InChI=1S/C10H16O4/c1-5-2-8-9(6(5)3-11)7(4-12)10(13)14-8/h5-9,11-12H,2-4H2,1H3/t5-,6+,7-,8-,9-/m0/s1 |
| Standard InChIKey | FNYPTQQTJGQJNF-BGKGJTHRSA-N |
| Isomeric SMILES | C[C@H]1C[C@H]2[C@@H]([C@@H]1CO)[C@@H](C(=O)O2)CO |
| SMILES | CC1CC2C(C1CO)C(C(=O)O2)CO |
| Canonical SMILES | CC1CC2C(C1CO)C(C(=O)O2)CO |
| Appearance | Powder |
| Synonyms | Gelsemiol |
| PubChem Compound | 10375526 |
| Last Modified | Nov 11 2021 |
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